Cas no 942746-38-5 (N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine)

• Product Name: N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine
• CAS No: 942746-38-5
• MF: C₁₈H₂₄N₆O₂
• MW: 356.422163009644
• CID: 5923759
• PubChem ID: 7589327
• Update Time: 2025-09-28

N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine
• F2490-0029
• AKOS016381700
• N-methyl-4,6-dimorpholin-4-yl-N-phenyl-1,3,5-triazin-2-amine
• N-methyl-4,6-dimorpholino-N-phenyl-1,3,5-triazin-2-amine
• 942746-38-5

• Inchi： 1S/C18H24N6O2/c1-22(15-5-3-2-4-6-15)16-19-17(23-7-11-25-12-8-23)21-18(20-16)24-9-13-26-14-10-24/h2-6H,7-14H2,1H3
• InChI Key： OBUMXUUIJFFRSP-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(N(C)C3C=CC=CC=3)N=C(N=2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 356.19607403g/mol
• Monoisotopic Mass: 356.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine

Comprehensive Guide to N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine (CAS No. 942746-38-5)

N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine (CAS No. 942746-38-5) is a specialized triazine derivative with significant applications in pharmaceutical and material science research. This compound belongs to the 1,3,5-triazine family, known for its versatile chemical properties and broad utility in drug discovery and organic synthesis. The presence of morpholine and phenyl substituents enhances its reactivity and potential for diverse applications.

The molecular structure of N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine features a central triazine ring with N-methyl, phenyl, and two morpholine groups, contributing to its unique electronic and steric properties. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor scaffold and its role in developing anticancer agents. Recent studies have explored its interactions with biological targets, making it a valuable tool for medicinal chemistry.

In the pharmaceutical industry, N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine has gained attention for its potential in drug design and small molecule therapeutics. Its structural features allow for modifications that can enhance bioavailability and target specificity. Scientists are investigating its applications in treating diseases such as cancer and inflammatory disorders, where triazine-based compounds have shown promise.

The synthesis of N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine involves multi-step organic reactions, including nucleophilic substitution and amination processes. Researchers optimize these methods to achieve high yields and purity, ensuring reproducibility for industrial and academic use. The compound's stability under various conditions makes it suitable for long-term storage and transportation.

Beyond pharmaceuticals, N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine finds applications in material science, particularly in the development of advanced polymers and coating materials. Its ability to form stable complexes with metals and other organic molecules opens doors for innovative material designs. Industries are exploring its use in corrosion inhibitors and adhesive formulations.

The global market for triazine derivatives like N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine is expanding, driven by increasing demand in pharmaceutical research and specialty chemicals. Companies are investing in scalable synthesis methods to meet growing needs. Regulatory agencies have approved its use in various applications, ensuring compliance with safety and environmental standards.

Researchers frequently search for N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine synthesis, CAS 942746-38-5 applications, and triazine-based drug discovery to stay updated on advancements. The compound's potential in cancer therapy and molecular imaging continues to attract scientific interest. Collaborative efforts between academia and industry aim to unlock new possibilities for this versatile molecule.

Handling N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine requires standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as hazardous, its storage should follow guidelines for organic compounds to maintain stability. Researchers should consult safety data sheets for specific handling instructions.

Future research on N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine may explore its structure-activity relationships and derivative development for enhanced therapeutic effects. The integration of computational chemistry and high-throughput screening could accelerate discovery processes. As scientific understanding grows, this compound may play a pivotal role in next-generation pharmaceutical innovations.

For researchers seeking CAS 942746-38-5 suppliers or N-methyl-4,6-bis(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine pricing, reputable chemical manufacturers offer high-purity samples with detailed analytical data. Custom synthesis services are also available for specialized research needs. The compound's growing importance ensures its continued availability in the global chemical market.